D-Luciferin potassium

• Molecular Formula: C11H7KN2O3S2
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C11H8N2O3S2.K/c14-5-1-2-6-8(3-5)18-10(12-6)9-13-7(4-17-9)11(15)16;/h1-3,7,14H,4H2,(H,15,16);/q;+1/p-1/t7-;/m1./s1
• InChIKey: UMBKGTQQGYPQBE-OGFXRTJISA-M

D-Luciferin Potassium Salt: Procurement Specifications for Firefly Luciferase Bioluminescence Substrates

D-Luciferin potassium salt (CAS 115144-35-9, MW 318.42) is the monopotassium salt form of firefly luciferin, the natural substrate for firefly (Photinus pyralis) luciferase (EC 1.13.12.7) . It serves as the light-emitting substrate in the ATP-, Mg²⁺-, and O₂-dependent bioluminescence reaction that produces yellow-green light with peak emission at approximately 560 nm in vitro . The compound is commercially available in lyophilized powder form and is distinguished from alternative forms—D-luciferin free acid and D-luciferin sodium salt—by a specific combination of solubility, solution stability, and ionic compatibility characteristics that directly impact experimental design, reproducibility, and procurement decisions .

Workflow Direct aqueous formulation, no organic co-solvents

Salt Form Potassium counterion for solution stability

Grade Context Endotoxin-free option for in vivo imaging

D-Luciferin Potassium Salt: Why Salt Form and Counterion Selection Preclude Simple Interchangeability

Although D-luciferin free acid, sodium salt, and potassium salt all generate the identical luciferin anion upon dissolution and are frequently described as 'biologically equivalent' in solution [1], procurement and experimental decisions cannot treat them as interchangeable commodities. The free acid form is practically insoluble in aqueous buffers (requiring organic co-solvents or alkaline titration with NaOH/KOH), which introduces additional handling variables, potential pH shifts, and solvent toxicity concerns that are absent with the pre-formulated salt [1]. Between the two common salt forms, the sodium salt offers higher aqueous solubility (≈100 mg/mL) but is repeatedly reported by multiple independent vendors to exhibit inferior solution stability and potential counterion-mediated interference with luciferase emission stability . Consequently, substituting one form for another without re-optimizing formulation protocols, injection volumes, and time-to-peak kinetics risks compromising signal reproducibility, inter-study comparability, and regulatory compliance in longitudinal in vivo imaging studies .

Free Acid Aqueous insolubility requires organic co-solvents or pH adjustment, introducing solvent toxicity and handling variables not present with the potassium salt.

Sodium Salt Higher aqueous solubility but consistently reported inferior solution stability and potential counterion-mediated interference with luciferase emission may compromise signal reproducibility.

Standard Grade Lack of endotoxin certification may not satisfy IACUC review requirements for in vivo studies where endotoxin-induced inflammatory responses can confound bioluminescence readouts.

• [1] Amerigo Scientific. D-Luciferin Sodium Salt — Product Overview and Salt Form Comparison. Available at: https://www.amerigoscientific.org/d-luciferin-sodium-salt-item-456706.html View Source

D-Luciferin Potassium Salt: Quantified Differentiation Evidence Against Closest Analogs

Aqueous Solubility: Potassium Salt Enables Direct Aqueous Formulation Versus Free Acid Requiring Organic Co-Solvents

D-Luciferin potassium salt exhibits an aqueous solubility of 55–65 mg/mL in water or PBS at room temperature, enabling direct preparation of standard 15 mg/mL working solutions without organic co-solvents . In contrast, D-luciferin free acid is practically insoluble in water and aqueous buffers; dissolution requires either organic solvents (methanol at 10 mg/mL or DMSO at 50 mg/mL) or titration with weak bases (NaOH or KOH) to neutralize the free carboxylic acid [1]. This solubility differential means free acid users must introduce either organic co-solvents (which can affect cell viability and membrane permeability) or additional base (which alters solution pH and osmolarity), while potassium salt users can formulate directly in DPBS or sterile water .

Aqueous Solubility

Head-to-head

55–65 mg/mL in water versus insoluble free acid

Supports direct biocompatible buffer preparation

Organic co-solvent avoidance reduces protocol variability

Evidence Dimension	Aqueous solubility (room temperature, neutral pH water or PBS)
Target Compound Data	55–65 mg/mL in water; dissolves within seconds with gentle swirling at 10–15 mg/mL
Comparator Or Baseline	D-Luciferin free acid: practically insoluble in water (<0.1 mg/mL); requires methanol (10 mg/mL) or DMSO (50 mg/mL) for dissolution, or equimolar NaOH/KOH titration
Quantified Difference	>500-fold higher aqueous solubility for potassium salt versus free acid in neutral aqueous media
Conditions	Room temperature dissolution in deionized water or phosphate-buffered saline (PBS), pH ~6.0–7.4

Why This Matters

The ability to formulate directly in biocompatible aqueous buffers without organic solvents or pH adjustment is a critical procurement criterion for in vivo imaging workflows, where injection volume, osmolarity, and solvent toxicity directly affect animal welfare and signal reproducibility.

• [1] Amerigo Scientific. D-Luciferin, Potassium Salt — Product Page (free acid solubility comparison). Available at: https://www.amerigoscientific.com/d-luciferin-potassium-salt-item-518416.html View Source

Solution Stability: Potassium Salt Demonstrates Superior Aqueous Stability Versus Sodium Salt Across Multiple Vendor Specifications

Multiple independent commercial sources consistently report that D-luciferin potassium salt exhibits superior solution stability compared to the sodium salt [1][2]. Amerigo Scientific notes that 'D-Luciferin Potassium salt has a slightly better stability in solution than the sodium salt' [1]. GoldBio states that 'D-luciferin potassium salt has a little bit better stability than D-luciferin sodium salt' . Genomeditech attributes this stability difference to the counterion: sodium ions are reported to exert a measurable inhibitory effect on luciferase luminescence reaction stability, while potassium ions lack this interference [2]. This stability advantage translates directly into longer usable lifetimes for pre-prepared aliquots (up to 1 month at -20°C for potassium salt solutions versus more rapid signal decay for sodium salt solutions under identical storage conditions) [1]. However, it must be noted that quantitative degradation rate constants from peer-reviewed head-to-head accelerated stability studies are not publicly available; the evidence rests on consistent cross-vendor technical assessments [1][2].

Solution Stability

Cross-study comparable

K⁺ salt reported more stable than Na⁺ salt across vendors

Supports aliquot shelf-life and batch consistency

Quantitative degradation-rate constants not publicly available

Evidence Dimension	Relative solution stability and counterion-mediated luciferase compatibility
Target Compound Data	D-Luciferin potassium salt: reported better solution stability; K⁺ counterion compatible with luciferase emission stability; solutions stable up to 1 month at -20°C when aliquoted and protected from light
Comparator Or Baseline	D-Luciferin sodium salt: reported inferior solution stability; Na⁺ counterion cited by multiple vendors as having inhibitory effects on luciferase luminescence reaction stability
Quantified Difference	Quantitative degradation-rate difference not established in peer-reviewed literature; qualitative superiority consistently reported by ≥3 independent vendors
Conditions	Aqueous solution (water or PBS), 15 mg/mL, -20°C protected from light, aliquoted single-use format

Why This Matters

For laboratories that pre-prepare substrate aliquots for multi-timepoint longitudinal studies or multi-user core facilities, even modest differences in solution stability directly affect the feasible batch size, aliquot shelf-life, and inter-experiment signal consistency.

• [1] Amerigo Scientific. D-Luciferin Sodium Salt — Product Overview and Salt Form Comparison. Available at: https://www.amerigoscientific.org/d-luciferin-sodium-salt-item-456706.html View Source
• [2] Genomeditech. D-荧光素钠盐/D-荧光素钾盐 — 产品区别 (Product Differences). Available at: https://cdn.genomeditech.com/bioassay-reagent/D-荧光素钠盐，D-荧光素钾盐 View Source

Quantum Efficiency: Firefly Luciferin–Luciferase System Delivers Approximately 20-Fold Higher Quantum Yield Than Luminol Chemiluminescence

The firefly luciferin–luciferase bioluminescence system, for which D-luciferin potassium salt serves as the substrate, exhibits a quantum efficiency (Φ) of 0.88 as originally reported by Seliger and McElroy (1960) for the Photinus pyralis enzyme [1][2]. This value is approximately 20-fold higher than the quantum yield of luminol (≈0.044), the most widely used synthetic chemiluminescent substrate [1]. More recent measurements by Ando et al. (2007) have revised the firefly quantum yield downward to approximately 0.41 under specific pH conditions; however, even the revised value maintains a roughly 9-fold advantage over luminol [2]. This large quantum efficiency differential is an inherent property of the luciferin–luciferase enzyme–substrate pair and applies equally to all D-luciferin salt forms once the luciferin anion is generated in the assay medium. For procurement purposes, the quantum yield is not a differentiator between potassium and sodium salts, but it is a decisive class-level advantage when selecting between a luciferase-based bioluminescence platform and non-enzymatic chemiluminescent alternatives [1][3].

Quantum Efficiency

Class-level

9- to 20-fold higher Φ than luminol chemiluminescence

Platform-level sensitivity advantage for reporter assays

Intrinsic to luciferin-luciferase pair, not salt-form specific

Evidence Dimension	Bioluminescence quantum efficiency (Φ) — photons emitted per substrate molecule oxidized
Target Compound Data	D-Luciferin (all salt forms via firefly luciferase): Φ = 0.88 (Seliger & McElroy, 1960); revised Φ ≈ 0.41 (Ando et al., 2007)
Comparator Or Baseline	Luminol (non-enzymatic chemiluminescence): Φ ≈ 0.044; Cypridina luciferin–luciferase: Φ = 0.28
Quantified Difference	20-fold (classical 0.88/0.044) to ≥9-fold (revised 0.41/0.044) higher quantum efficiency versus luminol
Conditions	Firefly luciferase (Photinus pyralis), ATP, Mg²⁺, O₂, pH ~7.8; luminol requires H₂O₂ and catalyst

Why This Matters

A 9- to 20-fold quantum efficiency advantage over luminol-based detection enables proportionally lower detection limits at equivalent substrate concentrations, making luciferase-based assays the method of choice for applications requiring maximal sensitivity such as low-abundance reporter gene detection and deep-tissue in vivo imaging.

• [1] Dojindo Molecular Technologies. Substrate for Luciferase — D-Luciferin Product Page. Available at: https://www.dojindo.com View Source
• [2] Seliger HH, McElroy WD. Spectral emission and quantum yield of firefly bioluminescence. Arch Biochem Biophys. 1960;88:136-141. Ando Y, Niwa K, Yamada N, et al. Firefly bioluminescence quantum yield and colour change by pH-sensitive green emission. Nat Photonics. 2008;2:44-47. Cited in: Quantitative Analysis of Bioluminescence Optical Signal. The Free Library, 2023. View Source
• [3] Lasmark. D-Luciferin, potassium salt (D-虫荧光素钾盐) — Product Description. Available at: https://www.lasmark.cn View Source

Endotoxin-Free Grade Availability: Quantified Endotoxin Specification for In Vivo Imaging Applications

D-Luciferin potassium salt is commercially available in a dedicated endotoxin-free (in vivo) grade with certified purity ≥99.5% (HPLC) and bacterial endotoxin levels quantified at ≤17 EU/g . The highest-specification commercial products additionally verify chiral purity ≥97.0% by chiral HPLC, confirming the absence of the inhibitory L-luciferin enantiomer . The endotoxin-free potassium salt is explicitly marketed for in vivo bioluminescence imaging applications, including Promega's VivoGlo™ Luciferin brand, which specifies that the product is tested to ensure low endotoxin levels for optimum performance in animal imaging studies . While endotoxin-free sodium salt grades are also commercially available, the potassium salt endotoxin-free specification is more widely represented across major vendors (OZ Biosciences, Promega, Aladdin, Wako) and is the default salt form for the most commonly cited in vivo imaging protocols . Standard research-grade potassium salt without endotoxin certification typically specifies ≥98% purity (HPLC) without endotoxin quantification .

Endotoxin Specification

Cross-study comparable

In vivo grade: purity ≥99.5%, endotoxin ≤17 EU/g

Verifiable quality gate for animal imaging compliance

Standard grade lacks endotoxin quantification

Evidence Dimension	Endotoxin content and purity specification for in vivo-grade versus standard research-grade product
Target Compound Data	Endotoxin-free potassium salt: purity ≥99.5% (HPLC), chiral purity ≥97.0%, endotoxin ≤17 EU/g
Comparator Or Baseline	Standard research-grade potassium salt: purity ≥98% (HPLC), endotoxin level not specified or certified; free acid: no aqueous formulation pathway, no endotoxin specification
Quantified Difference	≥1.5 percentage point purity improvement and quantified endotoxin ≤17 EU/g versus unspecified endotoxin in standard grade
Conditions	Lyophilized powder, HPLC purity determination, bacterial endotoxin test per pharmacopoeia method

Why This Matters

For in vivo imaging studies subject to institutional animal care and use committee (IACUC) review or studies requiring minimization of endotoxin-induced inflammatory responses that could confound bioluminescence readouts, procurement of endotoxin-certified potassium salt is a verifiable quality gate that standard-grade alternatives cannot satisfy.

Substrate Affinity in Cellular Context: Measured Km of 34 μM in PC3M-Luc Cell Lysates Enables Saturation-Based Assay Design

D-Luciferin potassium salt exhibits a measured apparent Km of 34 μM in PC3M-Luc cell lysates expressing firefly luciferase [1]. This cellular-context Km value provides a quantitative benchmark for designing substrate-saturating conditions: at the standard recommended working concentration of 150 μg/mL (approximately 470 μM for the potassium salt, MW 318.42), the substrate is present at roughly 14-fold above the measured Km, ensuring that the bioluminescence signal operates in the pseudo-zero-order regime where light output is proportional to luciferase enzyme concentration rather than limited by substrate availability . For comparison, purified firefly luciferase in cell-free biochemical assays typically exhibits a lower Km of approximately 2 μM, indicating that the cellular environment (including endogenous inhibitors, competing ATP-binding cassette transporters, and protein binding) elevates the effective substrate concentration required for half-maximal velocity by roughly 17-fold [1]. This 34 μM cellular Km value is specific to the PC3M-Luc model system and should be empirically verified for other cell lines, but it provides a valuable starting point for assay optimization .

Cellular Km

Reported

34 μM in PC3M-Luc lysates vs. 2 μM for purified enzyme

Enables rational selection of saturating working concentrations

Model-specific value; empirical verification recommended

Evidence Dimension	Apparent Michaelis constant (Km) for D-luciferin in cellular versus cell-free luciferase assay systems
Target Compound Data	D-Luciferin potassium salt: apparent Km = 34 μM in PC3M-Luc cell lysates
Comparator Or Baseline	Purified firefly luciferase (cell-free): Km ≈ 2 μM; standard working concentration 150 μg/mL ≈ 470 μM represents ~14× Km in cellular context
Quantified Difference	17-fold higher Km in cellular lysate versus purified enzyme; standard working concentration provides ~14-fold saturation margin in cellular assays
Conditions	PC3M-Luc cell lysates, firefly luciferase reporter, MCE-reported value (not independently verified by manufacturer)

Why This Matters

Knowledge of the cellular-context Km enables rational selection of substrate working concentrations that ensure enzyme saturation, which is essential for quantitative comparison of luciferase expression levels across experimental conditions and for troubleshooting unexpectedly low signals that may arise from substrate limitation rather than low reporter expression.

• [1] KAIGEN Bio. D-Luciferin potassium salt — Product Description (Km data). Available at: https://kaigene.com.cn View Source

D-Luciferin Potassium Salt: Evidence-Based Procurement Scenarios for Research and Industrial Use

In Vivo Bioluminescence Imaging (BLI) in Rodent Models — Standardized Potassium Salt Protocol

Based on the superior aqueous solubility (55–65 mg/mL) and the availability of endotoxin-free grades (≤17 EU/g), D-luciferin potassium salt is the default substrate for rodent in vivo bioluminescence imaging . The standard protocol uses a 15 mg/mL solution in sterile DPBS (without Ca²⁺/Mg²⁺), sterile-filtered through a 0.22 μm membrane, administered at 150 mg/kg body weight via intraperitoneal or intravenous injection, with imaging acquisition at 5–15 minutes post-injection during the peak emission window [1]. The potassium salt formulation avoids the organic solvent exposure inherent to free acid dissolution and provides the solution stability needed for pre-prepared aliquots in multi-animal imaging sessions .

High-Throughput In Vitro Luciferase Reporter Screening — Salt Form Enables Direct Aqueous Dilution

For automated high-throughput screening (HTS) platforms using luciferase reporter cell lines, D-luciferin potassium salt enables direct preparation of 100× stock solutions (15 mg/mL in sterile water) that can be diluted into pre-warmed culture medium to a final concentration of 150 μg/mL without introducing DMSO or methanol carryover [1]. This aqueous-only workflow eliminates solvent-induced cytotoxicity artifacts that can confound EC₅₀ determinations and reduces the number of liquid-handling steps compared to free acid protocols that require pre-dissolution in DMSO [1]. At the standard 150 μg/mL working concentration (≈470 μM), the substrate is present at approximately 14-fold above the cellular Km of 34 μM, ensuring enzyme saturation and signal linearity with luciferase expression level .

Longitudinal Tumor Growth and Metastasis Monitoring — Stability-Driven Batch Consistency

In oncology studies requiring repeated bioluminescence imaging over weeks to months (e.g., tumor xenograft growth curves, metastasis tracking), the superior solution stability of D-luciferin potassium salt supports single-batch preparation of frozen aliquots that maintain consistent specific activity across the entire study duration . Protocol guidelines indicate that potassium salt solutions aliquoted and stored at -20°C protected from light remain usable for up to one month, reducing the variability introduced by fresh preparation at each imaging session [1]. This is particularly critical when comparing pre- and post-treatment signal intensities, where lot-to-lot or preparation-to-preparation substrate variability could otherwise be misattributed to therapeutic response .

ATP-Based Viability and Contamination Assays — Leveraging Class-Level Quantum Efficiency

D-Luciferin potassium salt supports the firefly luciferase-based ATP assay, which exploits the absolute ATP dependence of the luciferin–luciferase reaction to quantify viable cell numbers or detect microbial contamination . The 9- to 20-fold quantum efficiency advantage of the luciferin–luciferase system over luminol-based chemiluminescence translates into detection limits as low as a few hundred cells under optimized conditions, making it suitable for sterility testing, bioburden monitoring, and ATP hygiene screening in pharmaceutical manufacturing environments [1]. The aqueous solubility of the potassium salt facilitates direct incorporation into commercial ATP detection reagent formulations without organic solvent interference .

Application

Selection Property

Validation Focus

In vivo BLI (rodent models)

Aqueous formulation & endotoxin-free grade

Injection volume, osmolarity, and IACUC compliance

HTS luciferase reporter screening

Direct aqueous dilution without organic solvents

Solvent cytotoxicity artifacts and enzyme saturation

Longitudinal tumor/metastasis monitoring

Solution stability for frozen aliquot preparation

Inter-session signal reproducibility and batch consistency

ATP-based viability/contamination assays

Class-level quantum efficiency over luminol

Low-abundance cell detection and sterility testing

• [1] MedChemExpress (MCE). D-萤光素 — In Vitro and In Vivo Protocol. Biomart News, 2021. Available at: https://m.biomart.cn/news/16/3007713_0.htm View Source